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Compound of Interest

Compound Name:
2,3-Diethyl-5-methylpyrazine-

13C2

Cat. No.: B12375662 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Topic: This guide provides an in-depth overview of 2,3-Diethyl-5-methylpyrazine-13C2,

focusing on its application as an internal standard for quantitative analysis. Given the specificity

of this isotopically labeled compound, much of the foundational data is referenced from its

unlabeled counterpart, 2,3-Diethyl-5-methylpyrazine.

Compound Identification and Properties
Isotopically labeled compounds like 2,3-Diethyl-5-methylpyrazine-13C2 are primarily used for

quantitative analysis in Stable Isotope Dilution Assays (SIDA). While a specific CAS Registry

Number for the 13C2 variant is not broadly indexed in public databases, the parent compound

is well-characterized.

The CAS number for the unlabeled 2,3-Diethyl-5-methylpyrazine is 18138-04-0.[1][2][3] This

compound is a significant aroma constituent found in roasted, nutty, and baked goods,

including coffee, peanuts, and bread.[1][2][4]

Data Summary: Physicochemical Properties

The following table summarizes key quantitative data for the parent compound, 2,3-Diethyl-5-

methylpyrazine. The 13C2 isotopologue will have a marginally higher molecular weight.
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Property Value Source

CAS Number 18138-04-0 [1][2][3]

Molecular Formula C₉H₁₄N₂ [2][3]

Molecular Weight 150.22 g/mol [2][3]

Boiling Point 198.1 ± 35.0 °C at 760 mmHg [5]

Density 0.949 g/mL at 25 °C

Refractive Index (n20/D) 1.498

Primary Mass Spec Fragments

(m/z)

135, 150, 121, 107, 79, 53, 42,

39
[6]

Core Application: Stable Isotope Dilution Assay
(SIDA)
The primary application for 2,3-Diethyl-5-methylpyrazine-13C2 is as an internal standard in

Stable Isotope Dilution Assays (SIDA), coupled with Gas Chromatography-Mass Spectrometry

(GC-MS). SIDA is a highly accurate quantification method because the labeled standard

behaves almost identically to the unlabeled analyte during sample extraction, cleanup, and

analysis, correcting for matrix effects and sample loss.[7][8][9]

Logical Workflow for SIDA

The diagram below illustrates the typical workflow for quantifying an analyte in a complex

matrix using a 13C-labeled internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.thegoodscentscompany.com/data/rw1018961.html
https://www.scbt.com/p/2-3-diethyl-5-methylpyrazine-18138-04-0
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H14N2/c1-4-8-9(5-2)11-7(3)6-10-8/h6H,4-5H2,1-3H3
https://www.scbt.com/p/2-3-diethyl-5-methylpyrazine-18138-04-0
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H14N2/c1-4-8-9(5-2)11-7(3)6-10-8/h6H,4-5H2,1-3H3
https://www.scbt.com/p/2-3-diethyl-5-methylpyrazine-18138-04-0
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C9H14N2/c1-4-8-9(5-2)11-7(3)6-10-8/h6H,4-5H2,1-3H3
https://www.innospk.com/en/?news/grok-exploring-23-diethyl-5-methylpyrazine-a-key-flavor-and-fragrance-intermediate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C18138040&Mask=200
https://www.benchchem.com/product/b12375662?utm_src=pdf-body
http://www.imreblank.ch/Weurman_2000_125.pdf
https://www.researchgate.net/publication/313405115_Stable_isotope_dilution_assay_mass_spectrometry_in_flavour_research_internal_standard_and_calibration_issues
https://brewingscience.de/index.php/brewingscience/article/download/419/321
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Analysis Data Processing

1. Complex Matrix
(e.g., Coffee Extract)

2. Spike with Known Amount
of 2,3-Diethyl-5-methylpyrazine-13C2

3. Homogenize &
Equilibrate

4. Extraction
(e.g., SPME, LLE) 5. GC Separation 6. MS Detection 7. Integrate Peak Areas

(Analyte & Standard)
8. Calculate Concentration

Ratio 9. Final Quantification

Compound Origin

Analytical Method

Result Interpretation

Natural Source
(e.g., Plant)

Isotope Ratio MS
(IRMS)

yields characteristic
isotope ratio (¹³C/¹²C)

Synthetic Pathway
(Chemical Precursors)

yields different
isotope ratio

Authentic Natural ProductAdulterated or
Synthetic Product

Quantification
(SIDA)

confirms quantity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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